1-(1,3-Benzodioxol-5-yl)-3-(4-cyclohexylanilino)-1-propanone

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-(4-cyclohexylanilino)propan-1-one
• InChI: InChI=1S/C22H25NO3/c24-20(18-8-11-21-22(14-18)26-15-25-21)12-13-23-19-9-6-17(7-10-19)16-4-2-1-3-5-16/h6-11,14,16,23H,1-5,12-13,15H2
• InChI Key: BLQVQMILAVHJIM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)NCCC(=O)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C22H25NO3
• Molecular Weight: 351.4 g/mol

Description

1-(1,3-Benzodioxol-5-yl)-3-(4-cyclohexylanilino)-1-propanone, also known as 1-benzodioxol-5-yl-3-cyclohexylaminopropanone, is a novel compound with potential applications in scientific research. It is a derivative of benzodioxole, a type of heterocyclic aromatic compound, and is composed of a benzene ring fused with a dioxole ring. Due to its unique structure, 1-(1,3-Benzodioxol-5-yl)-3-(4-cyclohexylanilino)-1-propanone has a wide range of potential applications in scientific research, from drug development to biochemical and physiological studies.

Scientific Research Applications

Organic Impurity Profiling and Synthesis

• Synthesis and Impurity Analysis : A study focused on the synthesis and organic impurity profiling of methylone, a compound synthesized from catechol, which shares structural similarities with the target compound. The research aimed to understand the synthetic pathway through the analysis of impurities found in the synthesized products, using techniques like GC-MS and NMR spectroscopy (Heather et al., 2017).

Applications in Fragrance and Organic Synthesis

• Fragrance Ingredient Review : 1,3-Benzodioxole derivatives, similar in structure to the target compound, have been reviewed for their use as fragrance ingredients, highlighting their preparation methods and safety considerations (Mcginty et al., 2012).

Chemical Reactions and Catalysis

• Catalytic Applications : Research on enantioselective reactions catalyzed by amino alcohols derived from similar compounds demonstrates their utility in organic synthesis, particularly in the addition of diethylzinc to aldehydes (Asami et al., 2015).

Material Science and Supramolecular Chemistry

• Synthesis of Chalcones and Cyclohexenone Derivatives : A study on the synthesis of chalcones and their derivatives from 1,3-benzodioxol-5-yl ethanones showcases the potential of these compounds in material science and organic synthesis (Sreevidya et al., 2010).

Pharmacological Potential

• Synthesis of Benzothiazepines : Novel 1,5-benzothiazepines incorporating a 1,3-benzodioxol nucleus have been synthesized, indicating potential pharmacological applications (Chauhan et al., 2008).

Luminescence and Photophysical Properties

• Luminescence Properties : The synthesis and study of the luminescence properties of compounds containing the 1,3-benzodioxol moiety suggest applications in materials science for the development of luminescent materials (Kozlov et al., 2010).